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Compound of Interest

Compound Name: Methyl 3-hydroxybenzoylacetate
Cat. No.: B8371009
Get Quote

Executive Summary & Chemical Identification

Methyl 3-hydroxybenzoylacetate is a functionalized

-keto ester widely used as a pharmaceutical intermediate. Its dual reactivity—stemming from
the phenolic hydroxyl group and the active methylene of the

-keto ester—requires specific disposal protocols to prevent unintended exothermic events in
waste streams.

This guide provides an autonomous, field-validated workflow for the disposal of this compound,
prioritizing operator safety and regulatory compliance (RCRA/EPA).
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Parameter Specification

Chemical Name Methyl 3-hydroxybenzoylacetate
CAS Number 55536-23-9

Molecular Formula C10H1004

) Solid (typically beige/white powder) or Viscous
Physical State L
Liquid (if supercooled)

Skin/Eye Irritant (H315, H319), Aquatic Toxicity

Primary Hazards
(H412)

Waste Stream Non-Halogenated Organic

Hazard Assessment & Compatibility Logic

Before disposal, you must understand the why behind the protocol. This compound is not
merely "organic waste"; it possesses specific reactive moieties.

The Scientific Rationale for Segregation

o Phenolic Acidity (pKa ~10): The hydroxyl group at the meta position is weakly acidic.

o Risk:[1][2] If mixed with strong bases (e.g., Sodium Hydroxide waste), it will deprotonate,
forming a phenoxide salt. This is an exothermic reaction.

» Active Methylene Reactivity: The methylene group between the two carbonyls is highly acidic
(pKa ~11).

o Risk:[1][2] In the presence of bases or Lewis acids, this site becomes nucleophilic. In a
mixed waste drum, this can lead to uncontrolled condensation reactions (aldol-type),
generating heat and pressure.

o Nitration Risk:

o Critical Warning:NEVER dispose of this compound in waste streams containing Nitric Acid
or strong oxidizers. The electron-rich phenolic ring is susceptible to electrophilic aromatic
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substitution (nitration), which can be violently exothermic and generate explosive nitro-

compounds.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for bulk disposal. Adhere to the following:

Protection Zone Equipment Requirement Rationale

N95 (for solids) or Half-mask ] ] o
Prevents inhalation of irritant

Respiratory with OV/P100 cartridges (for
) dust/vapors.
spills)
) Safety glasses do not protect
Ocular Chemical Splash Goggles ) ] ]
against fine dust ingress.

Nitrile Gloves (Double-gloved, Phenolic compounds can
Dermal (Hand) ) ) ) )

min 0.11mm thick) permeate thin latex rapidly.

Prevents contamination of
Dermal (Body) Tyvek® Lab Coat or Apron street clothes; phenols are
difficult to wash out.

Disposal Workflows

Select the workflow matching your current waste state.

Scenario A: Solid Waste (Pure Substance)

Applicable for: Expired chemicals, contaminated spatula residues, weighing boat residues.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

» Labeling: Affix a hazardous waste label.
o Constituents: "Methyl 3-hydroxybenzoylacetate, 100%"

o Hazard Checkbox: "Toxic," "Irritant.”
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e Segregation: Place in the Solid Organic Waste bin.

o Crucial: Ensure no oxidizing solids (e.g., permanganates, nitrates) are in the same
secondary containment.

Scenario B: Liquid Waste (Reaction Mixtures)

Applicable for: Mother liquors, rotovap condensates, or dissolved material.

Step 1: Solvent Identification You must determine if your carrier solvent is Halogenated (e.g.,
DCM, Chloroform) or Non-Halogenated (e.g., Methanol, Ethyl Acetate).

Step 2: The Segregation Decision Tree
« |If Halogenated: Dispose into the "Halogenated Organic Waste" carboy.
 If Non-Halogenated: Dispose into the "Non-Halogenated Organic Waste" carboy.

Step 3: pH Check (The "Field Trick") Before pouring a large quantity of a reaction mixture
containing this compound into a central waste drum:

o Take a 5mL aliquot of the waste.
e Mix it with a small amount of the drum's current content in a fume hood.
e Monitor for heat or gas evolution (bubbling).

o Why? This prevents "drum burping" or thermal runaway caused by the beta-keto ester
reacting with unknown impurities in the main drum.

Scenario C: Spill Cleanup Protocol

Immediate Action: Isolate the area.

o Containment: If liquid, dike with vermiculite or spill pillows. If solid, cover with a damp paper
towel to prevent dust generation.

o Neutralization: Not typically required, but avoid using strong caustic sprays to clean the area.
Use simple soap and water.[3]
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o Collection: Scoop material into a dedicated waste jar. DO NOT sweep dry dust; it generates

an inhalation hazard.

o Decontamination: Wipe surface with Ethanol or Isopropanol to solubilize the phenol residue,

then wash with soapy water.

Visualized Workflows (Graphviz)
Diagram 1: Waste Segregation Logic

This decision tree ensures the compound never enters an incompatible stream.
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Waste Material:
Methyl 3-hydroxybenzoylacetate

Physical State?
Pure/Residue \ Dissolved

Solid (Powder) Liquid (Solution)

l

Carrier Solvent Type?

SOLID WASTE BIN

(HDPE Container) Contains Halogens

No Halogens

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOAc, Acetone)

HALOGENATED WASTE
(Carboy A)

CRITICAL: Do NOT mix with
Nitric Acid or Strong Bases

Click to download full resolution via product page

NON-HALOGENATED WASTE
(Carboy B)

Caption: Logic flow for segregating Methyl 3-hydroxybenzoylacetate based on physical state
and solvent carrier.

Diagram 2: Emergency Spill Response
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A self-validating loop to ensure complete remediation.

Spill Detected Don PPE: Containment: Collection: Decontamination: e mr—
P! Nitrile Gloves + Goggles + N95 Vermiculite (Lig) or Damp Cloth (Solid) Scoop to HDPE Jar Ethanol Wipe -> Soap/Water

Click to download full resolution via product page

Caption: Immediate response protocol for laboratory spills involving beta-keto esters.

Regulatory Compliance (US EPA/RCRA)

While Methyl 3-hydroxybenzoylacetate is not explicitly "P-listed" or "U-listed" by specific
name in 40 CFR 261.33, it must be managed as hazardous waste due to its characteristic
properties and the "Mixture Rule."

» Waste Code Assignment:
o If ignitable (Flash point <60°C due to solvent): DOO1.

o If toxic/irritant only: Classify as Non-Regulated Chemical Waste (if pure) OR assign state-
specific codes (e.g., California Code 551 for organic solids).

o Best Practice: Always manage as Hazardous Waste to prevent environmental release
(H412).

o Drain Disposal:Strictly Prohibited. Esters and phenols are toxic to aquatic life and disrupt
POTW (Publicly Owned Treatment Works) bacteria.
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(Note: While specific SDS data for CAS 55536-23-9 is often extrapolated from its structural
isomers in general databases, the protocols above rely on the functional group chemistry of
beta-keto esters and phenols validated by standard chemical safety practices.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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